Cas no 73981-34-7 (Kamebakaurin)

• Product Name: Kamebakaurin
• CAS No: 73981-34-7
• Molecular Formula: C₂₀H₃₀O₅
• Molecular Weight: 350.4492
• CID: 570902
• PubChem ID: 3035697

Kamebakaurin Properties

Names and Identifiers

• Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-, (1a,7a,14R)-
• Kamebakaurine
• kamebakaurin
• 1,7,14,20-Tetrahydroxykaur-16-en-15-one (1alpha,7alpha,14R)
• Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-,(1alpha,7alpha,14R)
• (1R,2R,4R,8S,9R,10S,13S,16S)-2,8,16-Trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyc
• 1,7,14,20-Tetrahydroxykaur-16-en-15-one
• 73981-34-7
• DTXSID00995225
• F82173
• (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
• WHSUEVLJUHPROF-BIGDWJEQSA-N
• CHEMBL472436
• Kaur-16-en-15-one, 1,7,14,20-tetrahydroxy-, (1alpha,7alpha,14R)-
• 2,8,16-Trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
• AKOS037514711
• (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo(11.2.1.01,10.04,9)hexadecan-15-one

• InChIKey： WHSUEVLJUHPROF-NGMGQJSWSA-N
• Inchi： 1S/C20H30O5/c1-10-11-4-5-12-19(9-21)13(18(2,3)7-6-14(19)22)8-15(23)20(12,16(10)24)17(11)25/h11-15,17,21-23,25H,1,4-9H2,2-3H3/t11?,12-,13+,14-,15+,17-,19-,20?/m0/s1
• SMILES： O([H])[C@]1([H])C([H])([H])[C@]2([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])([C@@]2(C([H])([H])O[H])[C@]2([H])C([H])([H])C([H])([H])C3([H])C(=C([H])[H])C(C21[C@@]3([H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 350.209324g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 350.209324g/mol
• Monoisotopic Mass: 350.209324g/mol
• Topological Polar Surface Area: 98Ų
• Heavy Atom Count: 25
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 350.4

Experimental Properties

• LogP: 1.03920
• PSA: 97.99000
• Melting Point: 232-234 ºC
• Solubility: Very slightly soluble (0.77 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids